5-BETA-DIHYDROCORTISONE

Specification

• Description: 4, 5beta-Dihydrocortisone belongs to the class of organic compounds known as 21-hydroxysteroids. These are steroids carrying a hydroxyl group at the 21-position of the steroid backbone. Thus, 4, 5beta-dihydrocortisone is considered to be a steroid lipid molecule. 4, 5beta-Dihydrocortisone is considered to be a practically insoluble (in water) and relatively neutral molecule. 4, 5beta-Dihydrocortisone has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, 4, 5beta-dihydrocortisone is primarily located in the membrane (predicted from logP) and cytoplasm. In humans, 4, 5beta-dihydrocortisone is involved in the steroidogenesis pathway. 4, 5beta-Dihydrocortisone is also involved in several metabolic disorders, some of which include 17-alpha-hydroxylase deficiency (cyp17), the apparent mineralocorticoid excess syndrome pathway, corticosterone methyl oxidase II deficiency - cmo II, and adrenal hyperplasia type 5 or congenital adrenal hyperplasia due to 17 Alpha-hydroxylase deficiency.; 17,21-dihydroxy-5beta-pregnane-3,11,20-trione is a 4,5-dihydrocortisone that has beta- configuration at position 5. It is a 3-oxo-5beta-steroid, a primary alpha-hydroxy ketone, a tertiary alpha-hydroxy ketone and a 4,5-dihydrocortisone.
• CAS No.: 68-54-2
• Molecular Formula: C21H30O5
• Molecular Weight: 362.5 g/mol
• IUPAC Name: (5R,8S,9S,10S,13S,14S,17R)-17-hydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-1,2,4,5,6,7,8,9,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,11-dione
• Standard InChI: InChI=1S/C21H30O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h12,14-15,18,22,26H,3-11H2,1-2H3/t12-,14+,15+,18-,19+,20+,21+/m1/s1
• Standard InChI Key: YCLWEYIBFOLMEM-FNLRALKVSA-N
• Isomeric SMILES: C[C@]12CCC(=O)C[C@H]1CC[C@@H]3[C@@H]2C(=O)C[C@]4([C@H]3CC[C@@]4(C(=O)CO)O)C
• SMILES: CC12CCC(=O)CC1CCC3C2C(=O)CC4(C3CCC4(C(=O)CO)O)C
• Canonical SMILES: CC12CCC(=O)CC1CCC3C2C(=O)CC4(C3CCC4(C(=O)CO)O)C